![molecular formula C10H12O6S2 B3049296 Methyl 2,4-bis(methylsulfonyl)benzoate CAS No. 2010955-49-2](/img/structure/B3049296.png)
Methyl 2,4-bis(methylsulfonyl)benzoate
Overview
Description
“Methyl 2,4-bis(methylsulfonyl)benzoate” is a chemical compound with the molecular formula C10H12O6S2 . It is also known as MeSO2-2,4-BM or DBMMS.
Molecular Structure Analysis
The molecular structure of “Methyl 2,4-bis(methylsulfonyl)benzoate” consists of 10 carbon atoms, 12 hydrogen atoms, 6 oxygen atoms, and 2 sulfur atoms . The average mass is 292.329 Da and the monoisotopic mass is 292.007538 Da .
Scientific Research Applications
- Methyl 2,4-bis(methylsulfonyl)benzoate serves as a crucial intermediate in the synthesis of herbicides. Specifically, it contributes to the production of mesotrione, an effective herbicide used to control weeds in corn fields . Mesotrione disrupts photosynthesis in susceptible plants, making it a valuable tool for weed management.
- It can be used as a raw material for the preparation of medical products, making it relevant in drug discovery and development .
- Scientists have synthesized derivatives of this compound, including quinoline-based tetracycles, phthalides derivatives, and isoindolinones. These derivatives may exhibit interesting biological activities and serve as potential drug candidates .
- In the field of catalysis, researchers have explored solid acids based on zirconium metal fixed with various substances. These catalysts, including zirconium metal catalysts with fixed titanium, have shown excellent activity in the preparation of methyl benzoates, including methyl 2,4-bis(methylsulfonyl)benzoate .
Herbicide Development
Organic Synthesis and Medicinal Chemistry
Derivatives for Drug Development
Solid Acid Catalysts
Safety and Hazards
The safety data sheet for similar compounds suggests that they may be combustible and harmful if swallowed . They may cause skin burns and eye damage, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Methyl 2,4-bis(methylsulfonyl)benzoate primarily targets the cyclooxygenase-2 (COX-2) enzyme . COX-2 is an enzyme responsible for the formation of prostanoids, including prostaglandins, prostacyclin, and thromboxane, which play a key role in inflammation and pain.
Mode of Action
This compound interacts with COX-2 by inhibiting its activity . The inhibition of COX-2 prevents the conversion of arachidonic acid to prostanoids, thereby reducing inflammation and pain .
Biochemical Pathways
The primary biochemical pathway affected by Methyl 2,4-bis(methylsulfonyl)benzoate is the arachidonic acid pathway . By inhibiting COX-2, this compound reduces the production of pro-inflammatory mediators, specifically prostaglandins, which are derived from arachidonic acid .
Result of Action
The inhibition of COX-2 by Methyl 2,4-bis(methylsulfonyl)benzoate results in a decrease in the production of prostaglandins . This leads to a reduction in inflammation and pain, as prostaglandins are key mediators in these processes .
properties
IUPAC Name |
methyl 2,4-bis(methylsulfonyl)benzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O6S2/c1-16-10(11)8-5-4-7(17(2,12)13)6-9(8)18(3,14)15/h4-6H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZXXRCONGBZZKX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)S(=O)(=O)C)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001217757 | |
Record name | Benzoic acid, 2,4-bis(methylsulfonyl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001217757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,4-bis(methylsulfonyl)benzoate | |
CAS RN |
2010955-49-2 | |
Record name | Benzoic acid, 2,4-bis(methylsulfonyl)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2010955-49-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2,4-bis(methylsulfonyl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001217757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.